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Compound of Interest

Compound Name: DADPS Biotin Azide

Cat. No.: B12305862

An In-Depth Technical Guide to the Safety and Handling of DADPS Biotin Azide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for
DADPS Biotin Azide (CAS No. 1260247-50-4), a versatile reagent used in bioconjugation,
proteomics, and various molecular biology applications. The information is intended to ensure
its safe use in a laboratory setting.

Chemical and Physical Properties

DADPS Biotin Azide, also known as Biotin-PEG4-amino-t-Bu-DADPS-C6-azide, is a complex
molecule designed for "click chemistry" applications. Its key features include a biotin moiety for
affinity purification, a cleavable DADPS (dialkoxydiphenylsilane) linker, and a terminal azide
group for conjugation to alkyne-modified molecules.
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References

Biotin-PEG4-amino-t-Bu-

Synonyms DADPS-C6-azide; Biotin-
Dadps-azide

CAS Number 1260247-50-4

Molecular Formula Ca3He7N709SSi

Molecular Weight 886.19 g/mol

Slightly grey glass-like

Appearance amorphous solid; Colorless oll

to amorphous solid

=>90% or >95% (depending on

Purity .
supplier)

Soluble in DMSO, DMF, THF,
DCM, Chloroform

Solubility

Safety and Hazard Information

Based on available Safety Data Sheets (SDS) for products containing DADPS Biotin Azide,

the compound is not classified as a hazardous substance or mixture. However, as with any

chemical reagent, appropriate laboratory safety precautions should be followed.

Hazard Identification

Precautionary Measures

Not a hazardous substance or mixture.

Wear protective gloves, clothing, and eye/face

protection.

No known significant effects or critical hazards.

Avoid breathing

dust/fume/gas/mist/vapors/spray.

Wash hands thoroughly after handling.

Use only in a well-ventilated area.

Toxicological Data:
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No specific toxicological data such as LD50 or permissible exposure limits for DADPS Biotin
Azide are available in the provided search results.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity and stability of DADPS Biotin
Azide.

Aspect Guideline References

Store at -20°C for long-term

storage (months to years). May
Storage Temperature

be stored at 0-4°C for short-

term (days to weeks).

N Keep in a dry, dark place.
Storage Conditions )
Desiccate.

Shipped under ambient
temperature as a non-
hazardous chemical. The
Shipping product is stable for a few
weeks during ordinary
shipping. Some suppliers may

ship frozen.

The compound is unstable in
_ o solution. It is recommended to
Solution Stability )
prepare solutions freshly and

use them promptly.

Experimental Protocols and Applications

DADPS Biotin Azide is primarily used as a cleavable biotinylation reagent in various
proteomics and chemical biology workflows. Its azide group allows for covalent labeling of
alkyne-containing biomolecules via copper-catalyzed (CuAAC) or strain-promoted (SPAAC)
azide-alkyne cycloaddition, also known as "click chemistry". The incorporated biotin enables
the enrichment of labeled molecules using streptavidin-based affinity purification.
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A key feature of the DADPS linker is its acid-lability. Captured biomolecules can be released
under mild acidic conditions, such as with 5% or 10% formic acid, which is advantageous for
downstream analysis like mass spectrometry.

Experimental Workflow:

The following diagram illustrates a general experimental workflow for using DADPS Biotin
Azide.
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General Experimental Workflow for DADPS Biotin Azide

Labeling

Alkyne-Modified Biomolecule DADPS Biotin Azide

Click Chemistry (CUAAC or SPAAC)

Enrichment

Biotinylated Biomolecule Streptavidin-Coated Beads

Binding

Bead-Bound Biotinylated Biomolecule

Mild Acid Cleavage (e.g., Formic Acid)

Released Biomolecule

Downstream Analysis

Mass Spectrometry
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Safe Handling and Disposal of DADPS Biotin Azide

In Case of Spill

Receiving and Inspection Spill Cleanup Procedure

i

Store at -20°C in a dry, dark place

'

Wear Appropriate PPE (Gloves, Lab Coat, Safety Glasses)

i

Weighing in a Ventilated Area

i

Dissolve in Appropriate Solvent (e.g., DMSO)

i

Perform Experiment

i

Collect Waste in Designated Chemical Waste Container

i

Dispose of Waste According to Institutional and Local Regulations

Click to download full resolution via product page
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 To cite this document: BenchChem. [DADPS Biotin Azide safety and handling guidelines].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12305862#dadps-biotin-azide-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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